Cas no 1805625-08-4 (Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate
• CAS No: 1805625-08-4
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4882984
• Update Time: 2025-05-24

Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate

• Inchi： 1S/C10H10F3NO3/c1-16-7-3-5(11)9(10(12)13)6(14-7)4-8(15)17-2/h3,10H,4H2,1-2H3
• InChI Key： WRPGJQRRPNPAAD-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(CC(=O)OC)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate

Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate (CAS No. 1805625-08-4): A Comprehensive Review in Modern Pharmaceutical Chemistry

Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate, identified by its CAS number 1805625-08-4, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both difluoromethyl and fluoro substituents, alongside the methoxy group, imparts distinct chemical properties that make it a valuable candidate for synthetic and medicinal chemistry investigations.

The compound's molecular structure, characterized by a pyridine core with acetic acid ester functionality at the 2-position, offers a versatile platform for further derivatization. Such structural motifs are frequently explored in the design of bioactive molecules, particularly in the quest for novel therapeutic agents. The difluoromethyl group, known for its metabolic stability and ability to enhance binding affinity, is a common feature in many successful drugs. Similarly, the fluoro atom can influence electronic properties and metabolic pathways, making it an attractive moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate has been investigated as a potential lead compound in several pharmacological contexts. For instance, its scaffold has been explored in the design of kinase inhibitors, where the pyridine ring serves as a hinge-binding motif. The combination of substituents enhances interactions with biological targets, potentially leading to higher efficacy and selectivity.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. Pyridine derivatives are among the most studied classes of molecules due to their broad range of biological activities. Methyl 3-(difluoromethyl)-4-fluoro-6-methoxypyridine-2-acetate, with its optimized substitution pattern, aligns well with current trends in drug discovery. Its structural features make it amenable to further modifications, allowing chemists to fine-tune its pharmacological profile for specific therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the difluoromethyl, fluoro strong>, and methoxy strong > groups requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption.

In academic research, Methyl 3-(difluoromethyl) strong >)-4-fluoro> strong >)-6-methoxypyridine-2-acetate has been employed as a building block for more complex heterocyclic systems. Its reactivity allows for further functionalization at multiple sites, enabling the creation of libraries of derivatives for high-throughput screening. This approach is particularly valuable in identifying novel compounds with enhanced pharmacological properties.

The compound's potential extends beyond kinase inhibition; it has also been explored as an intermediate in the synthesis of other bioactive molecules. For example, its scaffold can be modified to develop compounds targeting metabolic pathways or inflammatory processes. The versatility of Methyl 3-(difluoromethyl) strong >)-4-fluoro)-6-methoxypyridine-2-acetate underscores its importance as a chemical probe in drug discovery.

The use of computational methods has further accelerated the exploration of this compound's potential applications. Molecular modeling studies can predict how Methyl 3-(difluoromethyl) strong >)-4-fluoro)-6-methoxypyridine-2-acetate interacts with biological targets at the atomic level. These insights guide experimental design and help optimize lead compounds for clinical development.

In conclusion, Methyl 3-(difluoromethyl) strong >)-4-fluoro)-6-methoxypyridine-2-acetate (CAS No. 1805625-08-4) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.